1-[(4-bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(4-bromophenoxy)ethanone;hydrochloride
• InChI: InChI=1S/C25H25BrN2O2.ClH/c26-22-11-13-23(14-12-22)30-19-24(29)27-15-17-28(18-16-27)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-14,25H,15-19H2;1H
• InChI Key: WOKWGOJDDQJOBI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)Br.Cl
• Molecular Formula: C25H26BrClN2O2
• Molecular Weight: 501.8 g/mol

Description

1-[(4-bromophenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride, commonly known as BPIP, is a chemical compound used in scientific research. It is a selective serotonin receptor 5-HT1A agonist and has been studied for its potential therapeutic effects in various disorders.

Mechanism of Action

BPIP acts as a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. Activation of this receptor has been shown to have anxiolytic, antidepressant, and antipsychotic effects. BPIP has also been shown to increase dopamine release in the prefrontal cortex, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BPIP has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. It has also been shown to decrease the levels of corticosterone, a hormone involved in stress response.

Advantages and Limitations for Lab Experiments

One advantage of using BPIP in lab experiments is its selectivity for the 5-HT1A receptor, which allows for more specific and targeted research. However, BPIP has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

For research include its potential use in the treatment of Parkinson's disease and its use in combination with other drugs for increased therapeutic effects.

Synthesis Methods

The synthesis of BPIP involves the reaction of 4-bromophenol with acetic anhydride to form 4-bromophenyl acetate. This is then reacted with diphenylmethylpiperazine to form BPIP. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

BPIP has been studied extensively for its potential therapeutic effects in various disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. BPIP has also been studied for its potential use in the treatment of Parkinson's disease.